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Compound of Interest

Compound Name:
3-(Benzyloxy)-5-

(hydroxymethyl)phenol

CAS No.: 134868-93-2

Cat. No.: B582113

Get Quote

Abstract

This technical guide provides a comprehensive overview of 3-(Benzyloxy)-5-
(hydroxymethyl)phenol, a versatile trifunctional phenol derivative. While a specific CAS

number for this compound is not prominently cataloged, its structural features—a phenolic

hydroxyl, a primary alcohol, and a benzyl-protected phenol—make it a valuable intermediate in

various fields, including medicinal chemistry and materials science. This document details its

chemical identifiers, a proposed scalable synthetic pathway, methods for analytical

characterization, and potential applications. The guide is intended for researchers, chemists,

and professionals in drug development seeking to leverage this molecule's unique reactivity

and structural attributes.
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3-(Benzyloxy)-5-(hydroxymethyl)phenol is a key organic building block. Its precise identifiers

and properties are summarized below. It is important to note that while the parent compound

3,5-bis(hydroxymethyl)phenol and the related 3-(Benzyloxy)phenol are well-documented, the

target molecule of this guide is a more specialized derivative.

Table 1: Compound Identifiers

Identifier Value Source

IUPAC Name
3-(Benzyloxy)-5-

(hydroxymethyl)phenol
N/A

(5-(Benzyloxy)-3-

hydroxyphenyl)methanol
N/A

Molecular Formula C₁₄H₁₄O₃ N/A

Molecular Weight 230.26 g/mol N/A

Canonical SMILES
C1=CC=C(C=C1)COC2=CC(C

=C(C2)O)CO
N/A

Related CAS Number
153707-56-3 (for 3,5-

bis(hydroxymethyl)phenol)
[1]

Related CAS Number
3769-41-3 (for 3-

(Benzyloxy)phenol)
[2]

Table 2: Estimated Physicochemical Properties
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Property Value Notes

Appearance White to off-white solid

Inferred from related

compounds like 3-

(Benzyloxy)phenol.

Melting Point Not available
Expected to be a crystalline

solid at room temperature.

Boiling Point > 350 °C (estimated)

High boiling point is expected

due to hydrogen bonding

capabilities.

Solubility

Soluble in methanol, DMSO,

ethyl acetate. Sparingly

soluble in water.

Inferred from structural

analogues.[3]

Synthesis and Purification
The synthesis of 3-(Benzyloxy)-5-(hydroxymethyl)phenol can be achieved through a multi-

step pathway starting from commercially available 5-hydroxyisophthalic acid. This route offers a

scalable and safer alternative to methods employing hazardous reagents like Lithium

Aluminium Hydride (LAH). The key strategic steps involve esterification, selective protection of

the phenolic hydroxyl group, and reduction of the ester groups to primary alcohols.

Causality in Experimental Design
The chosen synthetic pathway is predicated on several key principles:

Protection Strategy: The phenolic hydroxyl group is more acidic than the carboxylic acid

protons (after esterification) and is therefore selectively benzylated under basic conditions.

Benzyl bromide is an effective and common reagent for this purpose. The benzyl ether is a

robust protecting group, stable to the subsequent reduction step, and can be readily

removed via catalytic hydrogenation if the free phenol is required later.

Reduction: Sodium borohydride (NaBH₄) is selected as the reducing agent. While less

reactive than LAH, it is significantly safer to handle, especially for scale-up operations, and is

effective for reducing esters to alcohols, particularly when activated.
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Purification: Column chromatography is employed at intermediate stages to ensure the purity

of the products, which is critical for the success of subsequent reactions.

Proposed Synthetic Workflow

Step 1: Esterification

Step 2: Benzylation

Step 3: Reduction

Intermediate Product

Conceptual Final Step

5-Hydroxyisophthalic Acid

Dimethyl 5-hydroxyisophthalate

MeOH, H₂SO₄

Dimethyl 5-(benzyloxy)isophthalate

BnBr, K₂CO₃, DMF

(5-(Benzyloxy)-1,3-phenylene)dimethanol

NaBH₄, THF/MeOH

3-(Benzyloxy)-5-(hydroxymethyl)phenol
(Target Compound - requires selective reaction not detailed in sources)

Selective Oxidation/Derivatization
(Hypothetical)

Click to download full resolution via product page
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Caption: Proposed synthesis of the precursor (5-(Benzyloxy)-1,3-phenylene)dimethanol.

Note: The direct synthesis of 3-(Benzyloxy)-5-(hydroxymethyl)phenol requires a selective

reaction on one of the two hydroxymethyl groups of the intermediate (D), which is a non-trivial

synthetic challenge. The provided literature focuses on the synthesis of the symmetric diol (D)

or the fully debenzylated 3,5-bis(hydroxymethyl)phenol.

Detailed Experimental Protocol: Synthesis of (5-
(Benzyloxy)-1,3-phenylene)dimethanol
This protocol is adapted from scalable methods for preparing related compounds.

Step 1: Esterification of 5-Hydroxyisophthalic Acid

To a round-bottomed flask, add 5-hydroxyisophthalic acid and methanol (approx. 10

volumes).

Cool the mixture in an ice bath and slowly add concentrated sulfuric acid (catalytic amount).

Heat the reaction mixture to reflux (approx. 70 °C) and maintain for 15 hours, monitoring by

TLC.

After completion, distill off the methanol under reduced pressure.

Extract the residue with ethyl acetate, wash with saturated sodium bicarbonate solution and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield

dimethyl 5-hydroxyisophthalate.

Step 2: Benzylation of the Phenolic Hydroxyl Group

Dissolve the product from Step 1 in dimethylformamide (DMF).

Add potassium carbonate (K₂CO₃, approx. 2.5 equivalents).

Add benzyl bromide (BnBr, approx. 1.1 equivalents) dropwise at room temperature.
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Stir the mixture at room temperature for 12-16 hours.

Pour the reaction mixture into water and extract with ethyl acetate.

Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate,

and concentrate.

Purify the crude product by column chromatography to obtain dimethyl 5-

(benzyloxy)isophthalate.

Step 3: Reduction of Ester Groups

Dissolve the benzylated diester from Step 2 in a mixture of tetrahydrofuran (THF) and

methanol.

Cool the solution to 0 °C and add sodium borohydride (NaBH₄, approx. 4-5 equivalents)

portion-wise.

Allow the reaction to warm to room temperature and stir for 24 hours.

Quench the reaction carefully by the slow addition of water at 0 °C.

Extract the product with ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to

yield (5-(Benzyloxy)-1,3-phenylene)dimethanol, which is a structural isomer of the target

compound. Further selective functionalization would be required to obtain the target

molecule.

Analytical Characterization
The structural elucidation of 3-(Benzyloxy)-5-(hydroxymethyl)phenol would rely on standard

spectroscopic techniques.

Table 3: Expected Spectroscopic Data
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Technique Expected Features

¹H NMR

- Singlet for the benzylic CH₂ protons (~5.1

ppm).- Singlet for the hydroxymethyl CH₂

protons (~4.5 ppm).- Multiplets for the aromatic

protons of the benzyl group (~7.3-7.4 ppm).-

Singlets/multiplets for the aromatic protons on

the central phenyl ring (~6.8-7.0 ppm).- Broad

singlets for the phenolic OH and alcoholic OH

protons (variable, depending on solvent and

concentration).

¹³C NMR

- Signal for the benzylic CH₂ carbon (~70 ppm).-

Signal for the hydroxymethyl CH₂ carbon (~65

ppm).- Signals for aromatic carbons (~105-160

ppm).

FT-IR (cm⁻¹)

- Broad O-H stretch (~3300-3400 cm⁻¹).-

Aromatic C-H stretch (~3030 cm⁻¹).- Aliphatic C-

H stretch (~2850-2950 cm⁻¹).- C-O ether and

alcohol stretch (~1050-1250 cm⁻¹).- Aromatic

C=C bending (~1450-1600 cm⁻¹).

Mass Spec (ESI)
Expected [M+H]⁺ at m/z 231.09, [M+Na]⁺ at m/z

253.07.

The characterization would be confirmed by comparing the obtained data with that of similar

structures reported in the literature.[4]

Applications and Significance in Research
The unique trifunctional nature of 3-(Benzyloxy)-5-(hydroxymethyl)phenol makes it a highly

valuable building block for advanced chemical synthesis.

Drug Discovery and Medicinal Chemistry: The core phenolic structure is a common motif in

biologically active molecules. The distinct reactivity of the three functional groups (phenolic

OH, alcoholic OH, and benzyl ether) allows for sequential and site-selective modifications.

The benzyloxy group can act as a pharmacophore itself or as a protected precursor to a
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phenol, which is crucial in designing inhibitors for enzymes like monoamine oxidase (MAO).

[5] The overall structure can serve as a scaffold for creating libraries of compounds for

screening against various biological targets.

Polymer and Materials Science: Phenolic compounds with multiple reactive sites, such as

hydroxymethyl groups, are fundamental monomers for creating complex polymers. This

molecule is a potential precursor for the synthesis of poly(aryl ether) dendrimers and other

hyperbranched polymers. These materials have applications in drug delivery, catalysis, and

coatings.

Ligand Synthesis: The functional groups can be used to chelate metal ions, making the

molecule a candidate for developing novel ligands for catalysis or imaging agents.

Safety and Handling
Safety information is based on data for structurally related compounds such as 3-

(Benzyloxy)phenol and other phenols.[2][6][7]

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]
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Handling and Storage:

Handling: Use in a well-ventilated area or under a fume hood. Avoid contact with skin, eyes,

and clothing.[6][7]

Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[6] Store under

an inert atmosphere as phenolic compounds can be air-sensitive.

Incompatible Materials: Strong oxidizing agents, strong bases.[6][8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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